Cas no 80360-20-9 (1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde)

1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde structure
80360-20-9 structure
Product Name:1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde
CAS No:80360-20-9
MF:C15H11NO3S
MW:285.317742586136
MDL:MFCD02681985
CID:719952
PubChem ID:24873888
Update Time:2024-10-27

1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-(Phenylsulfonyl)-1H-indole-3-carbaldehyde
    • 1-(Phenylsulfonyl)-3-indolecarboxaldehyde
    • 1-(PHENYLSULPHONYL)-1H-INDOLE-3-CARBOXALDEHYDE
    • 1H-Indole-3-carboxaldehyde,1-(phenylsulfonyl)-
    • 1-Phenylsulphonylindole-3-Carboxaldehyde
    • 1-Benzenesulfonyl-1H-indole-3-carbaldehyde
    • 1-benzenesulfonyl-1H-indole-3-carboxaldehyde
    • BUTTPARK 98 4-06
    • 1-(Benzenesulfonyl)indole-3-carboxaldehyde
    • 1-(Phenylsulfonyl)-3-formylindole
    • NSC 628191
    • 1-(benzenesulfonyl)indole-3-carbaldehyde
    • NSC628191
    • 1H-Indole-3-carboxaldehyde, 1-(phenylsulfonyl)-
    • ZLARITBCJILRBL-UHFFFAOYSA-N
    • N-phenylsulfonylindole-3-carboxaldehyde
    • RP06679
    • OR23044
    • N
    • 1-(Phenylsulfonyl)-1H-indole-3-carboxaldehyde (ACI)
    • 1-(Benzenesulfonyl)-1H-indole-3-carbaldehyde
    • 1-(Benzenesulfonyl)-1H-indole-3-carboxaldehyde
    • 1-Phenylsulfonyl-1H-indole-3-carboxaldehyde
    • N-(Phenylsulfonyl)-3-indolecarboxaldehyde
    • 80360-20-9
    • 1-(PHENYLSULFONYL)-1H-INDOLE-3-CARBOXALDEHYDE
    • C76573
    • AKOS016003595
    • J-503595
    • CHEMBL1985336
    • SY104006
    • C15H11NO3S
    • FT-0605858
    • 1-(Phenylsulfonyl)indole-3-carbaldehyde
    • 1-(Phenylsulfonyl)-3-indolecarboxaldehyde, 97%
    • CS-0135335
    • CU-00000000106-1
    • SCHEMBL723339
    • MFCD02681985
    • NSC-628191
    • NCGC00161737-01
    • NS-00010
    • NCI60_009063
    • N-phenylsulfonyl-3-indolecarboxaldehyde
    • NSC-830794
    • DB-025512
    • NSC830794
    • 1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde
    • MDL： MFCD02681985
    • Inchi： 1S/C15H11NO3S/c17-11-12-10-16(15-9-5-4-8-14(12)15)20(18,19)13-6-2-1-3-7-13/h1-11H
    • InChI Key： ZLARITBCJILRBL-UHFFFAOYSA-N
    • SMILES： O=CC1C2C(=CC=CC=2)N(S(C2C=CC=CC=2)(=O)=O)C=1

Computed Properties

  • Exact Mass: 285.04600
  • Monoisotopic Mass: 285.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 64.5

Experimental Properties

  • Color/Form: solid
  • Density: 1.31
  • Melting Point: 157-161 °C (lit.)
  • Boiling Point: 513.6°C at 760 mmHg
  • Flash Point: 264.4°C
  • Refractive Index: 1.644
  • PSA: 64.52000
  • LogP: 3.77160
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S24/25
  • Hazardous Material Identification： Xn
  • Risk Phrases：R22
  • Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD51798)

1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde Production Method

Production Method 1

487-89-8 487-89-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran
Reference
Synthesis and antitumor properties of 2,5-bis(3'-indolyl)thiophenes: Analogues of marine alkaloid nortopsentin
Diana, Patrizia; et al, Bioorganic & Medicinal Chemistry Letters, 2007, 17(8), 2342-2346

Production Method 2

58550-84-8 58550-84-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Carbon tetrabromide Solvents: Acetonitrile ;  15 min, rt
1.2 4 h, rt
Reference
Visible light photocatalysis with CBr4: a highly selective aerobic photooxidation of methylarenes to aldehydes
Tripathi, Shubhangi; et al, RSC Advances, 2016, 6(18), 14547-14551

Production Method 3

58550-84-8 58550-84-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride ;  rt; 5 h, 60 °C
1.2 Reagents: N-methylmorpholine N-oxide Solvents: Propionitrile ;  rt; 1 h, rt; 3 h, reflux
Reference
One-pot transformation of methylarenes into aromatic aldehydes under metal-free conditions
Tabata, Masayuki; et al, European Journal of Organic Chemistry, 2014, 2014(16), 3402-3410

Production Method 4

80360-13-0 80360-13-0
80360-20-9 80360-20-9
Reaction Conditions
Reference
Generation and reactions of 3-lithio-1-(phenylsulfonyl)indole
Saulnier, Mark G.; et al, Journal of Organic Chemistry, 1982, 47(5), 757-61

Production Method 5

110128-40-0 110128-40-0
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Oxygen
Reference
Sensitized photooxygenations of 3-vinylindole derivatives
Zhang, Xiaojun; et al, Journal of Organic Chemistry, 1993, 58(27), 7839-47

Production Method 6

931-59-9 931-59-9
487-89-8 487-89-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Solvents: Triethanolamine ;  90 - 100 min, 80 °C
Reference
Green synthesis of novel (E)-2-(1,4-dioxo-1,2,3,4-tetrahydrophthalazine-2-carbonyl)-3-(1H-indol-3-yl)acrylonitriles
Praveen Kumar, P.; et al, Green Chemistry Letters and Reviews, 2014, 7(4), 322-329

Production Method 7

487-89-8 487-89-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrabutylammonium bromide Solvents: Acetonitrile ;  2 - 3 h, rt
Reference
Water Mediated One-Pot and Step-Wise Syntheses of Indolylidene Isoxazoles and Their Anti-Cancer Activity and Molecular Modeling Studies
Reddy, Ch. Venkata Ramana; et al, Chemistry Africa, 2020, 3(1), 61-74

Production Method 8

80360-14-1 80360-14-1
80360-20-9 80360-20-9
Reaction Conditions
Reference
Product subclass 14: aryllithium and hetaryllithium compounds
Gribble, Gordon W., Science of Synthesis, 2006, 8, 357-426

Production Method 9

120-72-9 120-72-9
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  0 - 5 °C; 30 min, 0 - 5 °C
1.2 Solvents: Dimethylformamide ;  1 h, 35 °C; cooled
1.3 Reagents: Sodium hydroxide Solvents: Water ;  30 min, reflux
2.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C → rt; 30 min, rt
2.2 Solvents: Tetrahydrofuran ;  rt
Reference
First discovery of pimprinine derivatives and analogs as novel potential herbicidal, insecticidal and nematicidal agents
Zhang, Ming-Zhi; et al, Tetrahedron, 2021, 79,

Production Method 10

120-72-9 120-72-9
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Iodine Catalysts: Butyllithium
2.1 Catalysts: Lithium diisopropylamide
3.1 -
4.1 -
Reference
Generation and reactions of 3-lithio-1-(phenylsulfonyl)indole
Saulnier, Mark G.; et al, Journal of Organic Chemistry, 1982, 47(5), 757-61

Production Method 11

80360-20-9 80360-20-9
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  30 min, 0 °C
2.1 Solvents: Acetonitrile ;  1 h, rt
2.2 Reagents: Imidazole ,  Hydroxyamine hydrochloride ;  4 h, rt
3.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C
3.2 Reagents: Water
4.1 Catalysts: Ferrous acetate ,  (4S,4′S,5R,5′R)-2,2′-(1-Methylethylidene)bis[4,5-dihydro-4,5-diphenyloxazole] Solvents: Acetonitrile ,  Toluene ;  30 min, rt
4.2 Solvents: Acetonitrile ,  Toluene ;  12 h, rt
4.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
Iron(II)-Catalyzed Asymmetric Intramolecular Aminohydroxylation of Indoles
Zhang, Yong-Qiang; et al, Organic Letters, 2013, 15(15), 3910-3913

Production Method 12

487-89-8 487-89-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  0 °C; 3 - 4 h, rt
Reference
Nature-inspired remodeling of (aza)indoles to meta-aminoaryl nicotinates for late-stage conjugation of vitamin B3 to (hetero)arylamines
Varun, Begur Vasanthkumar ; et al, Nature Communications, 2020, 11(1),

Production Method 13

487-89-8 487-89-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dichloromethane
Reference
Cis- and trans-3-(3-indolyl)proline derivatives as conformationally restricted analogs of tryptophan
Damour, Dominique; et al, Synlett, 1999, (6), 786-788

Production Method 14

2297-65-6 2297-65-6
487-89-8 487-89-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethyl sulfoxide ,  Water ;  15 min, rt
1.2 rt; 2 - 5 h, rt → 35 °C
Reference
Synthesis and Antiproliferative Activity of New N-Acylhydrazone Derivatives Containing Benzothiazole and Indole Based Moiety
Liu, Kai; et al, Pharmaceutical Chemistry Journal, 2020, 54(4), 345-352

Production Method 15

298-12-4 298-12-4
80360-14-1 80360-14-1
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Cesium acetate Catalysts: (SP-4-2)-Dichloro[1,1′-(9,9-dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosph… ,  2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile Solvents: Dimethylformamide ;  10 h, 30 - 35 °C
1.2 Reagents: Sodium chloride Solvents: Water
Reference
Decarboxylative formylation of aryl halides with glyoxylic acid by merging organophotoredox with palladium catalysis
Zhao, Bin; et al, Organic Chemistry Frontiers, 2018, 5(11), 1782-1786

Production Method 16

487-89-8 487-89-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Dimethyl sulfoxide ;  rt
Reference
Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones
Mashayekhi, Vida; et al, Archives of Pharmacal Research, 2021, 44(8), 1-13

Production Method 17

120-72-9 120-72-9
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ;  30 min, cooled
1.2 Solvents: Dimethylformamide ;  1 h, 40 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 8, cooled
2.1 Reagents: Phosphorus oxychloride Solvents: Dimethyl sulfoxide ,  Water ;  15 min, rt
2.2 rt; 2 - 5 h, rt → 35 °C
Reference
Synthesis and Antiproliferative Activity of New N-Acylhydrazone Derivatives Containing Benzothiazole and Indole Based Moiety
Liu, Kai; et al, Pharmaceutical Chemistry Journal, 2020, 54(4), 345-352

Production Method 18

80360-14-1 80360-14-1
594-19-4 594-19-4
80360-20-9 80360-20-9
Reaction Conditions
Reference
Generation and reactions of 3-lithio-1-(phenylsulfonyl)indole
Saulnier, Mark G.; et al, Journal of Organic Chemistry, 1982, 47(5), 757-61

Production Method 19

26340-47-6 26340-47-6
80360-20-9 80360-20-9
Reaction Conditions
1.1 Catalysts: Lithium diisopropylamide
2.1 -
3.1 -
Reference
Generation and reactions of 3-lithio-1-(phenylsulfonyl)indole
Saulnier, Mark G.; et al, Journal of Organic Chemistry, 1982, 47(5), 757-61

Production Method 20

80360-20-9 80360-20-9
Reaction Conditions
1.1 Catalysts: Ferrous acetate ,  (4S,4′S,5R,5′R)-2,2′-(1-Methylethylidene)bis[4,5-dihydro-4,5-diphenyloxazole] Solvents: Acetonitrile ,  Toluene ;  30 min, rt
1.2 Solvents: Acetonitrile ,  Toluene ;  12 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
Iron(II)-Catalyzed Asymmetric Intramolecular Aminohydroxylation of Indoles
Zhang, Yong-Qiang; et al, Organic Letters, 2013, 15(15), 3910-3913

Production Method 21

89-75-8 89-75-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C
1.2 Reagents: Water
2.1 Catalysts: Ferrous acetate ,  (4S,4′S,5R,5′R)-2,2′-(1-Methylethylidene)bis[4,5-dihydro-4,5-diphenyloxazole] Solvents: Acetonitrile ,  Toluene ;  30 min, rt
2.2 Solvents: Acetonitrile ,  Toluene ;  12 h, rt
2.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
Iron(II)-Catalyzed Asymmetric Intramolecular Aminohydroxylation of Indoles
Zhang, Yong-Qiang; et al, Organic Letters, 2013, 15(15), 3910-3913

Production Method 22

530-62-1 530-62-1
89241-33-8 89241-33-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Solvents: Acetonitrile ;  1 h, rt
1.2 Reagents: Imidazole ,  Hydroxyamine hydrochloride ;  4 h, rt
2.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C
2.2 Reagents: Water
3.1 Catalysts: Ferrous acetate ,  (4S,4′S,5R,5′R)-2,2′-(1-Methylethylidene)bis[4,5-dihydro-4,5-diphenyloxazole] Solvents: Acetonitrile ,  Toluene ;  30 min, rt
3.2 Solvents: Acetonitrile ,  Toluene ;  12 h, rt
3.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
Iron(II)-Catalyzed Asymmetric Intramolecular Aminohydroxylation of Indoles
Zhang, Yong-Qiang; et al, Organic Letters, 2013, 15(15), 3910-3913

Production Method 23

487-89-8 487-89-8
80360-20-9 80360-20-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane ;  0.5 h, 0 °C
1.2 0 °C; 0.5 h, rt
2.1 Reagents: Sodium borohydride Solvents: Methanol ;  30 min, 0 °C
3.1 Solvents: Acetonitrile ;  1 h, rt
3.2 Reagents: Imidazole ,  Hydroxyamine hydrochloride ;  4 h, rt
4.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ;  0 °C; 1 h, 0 °C
4.2 Reagents: Water
5.1 Catalysts: Ferrous acetate ,  (4S,4′S,5R,5′R)-2,2′-(1-Methylethylidene)bis[4,5-dihydro-4,5-diphenyloxazole] Solvents: Acetonitrile ,  Toluene ;  30 min, rt
5.2 Solvents: Acetonitrile ,  Toluene ;  12 h, rt
5.3 Reagents: Sodium bicarbonate Solvents: Water
Reference
Iron(II)-Catalyzed Asymmetric Intramolecular Aminohydroxylation of Indoles
Zhang, Yong-Qiang; et al, Organic Letters, 2013, 15(15), 3910-3913

1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde Raw materials

1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde Preparation Products

1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde Suppliers

Amadis Chemical Company Limited
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(CAS:80360-20-9)1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde
Order Number:A864703
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:47
Price ($):212.0/372.0/714.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:80360-20-9)1-(Phenylsulfonyl)-1h-indole-3-carbaldehyde
A864703
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):212.0/372.0/714.0
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